Journal Name:Journal of Heterocyclic Chemistry
Journal ISSN:0022-152X
IF:2.035
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1943-5193
Year of Origin:1964
Publisher:Wiley-Blackwell
Number of Articles Per Year:339
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-20 , DOI:
10.1002/fsn3.3536
Cauliflower (Brassica oleracea var. botrytis) by-products (leaves, stems, stalks) (CBP) were successfully utilized in muffins as a model system and their feasibility of incorporation was investigated. CBP powder-based muffin formulations were made by the progressive replacement of wheat flour (WF) with 10%, 20%, and 30% of CBP. The physicochemical, pasting properties, antioxidant potential, textural characteristics, and sensorial attributes were analyzed. Substitution of CBP significantly (p 10%) had significant adverse effects on baking and physical characteristics. The specific loaf volume of the developed muffins decreased the crumb color which became darker, and enriched muffins were hardened in texture. Furthermore, sensory evaluation confirmed the positive effects of CBP incorporation only up to 10%. Overall, present results highlighted that supplementation of wheat muffins with 10% CBP is a beneficial approach to enrich them with nutrients and intensify their antioxidant potential.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-18 , DOI:
10.1002/fsn3.3547
Increasing findings devote to searching for natural active compositions as additives to ameliorate health status. Anthocyanin, water-soluble natural pigment, has been concerned due to its favorable antioxidant activity. In this study, we purified anthocyanin from Dioscorea alata L., identified its compounds, and evaluated its antioxidant properties. The results indicated that the purity of anthocyanin increased to 39.59 ± 1.56%, 60.18 ± 1.97%, and 81.08 ± 1.97% after purification via AB-8 macroporous resin, Sep-Pak C18 solid phase, and LH-20 Sephadex stepwise. Ultra-performance liquid chromatography tandem mass spectrometer results indicated that paeoniflorin-3,5-O-dihexoside, petunin-3-O-feruloyl-glucoside-5-O-glucoside, cyanidin-3-O-feruloyl glucoside-5-O-glucoside, cyanidin-3-O-sophoroside, and petunin-3,5-O-dihexoside were the major compounds. The purified anthocyanin exhibited stronger antioxidant activity than the unpurified extract and ascorbic acid, whereas weaker than that of cyanidin-3-O-glucoside in general, which was assessed using DPPH, ABTS, and Fe3+ reducing capacity methods. Moreover, the purified anthocyanin increased GSH-Px, total antioxidant capacity, and superoxide dismutase activities and decreased malondialdehyde concentration on serum in mice after administering lipopolysaccharide for 24 h (p < .05). To summarize, the purified anthocyanin boasts more outstanding antioxidant properties than that of crude extracts. These results provide a reference with source of anthocyanin and it is conducive to use Dioscorea alata L. resources.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-17 , DOI:
10.1002/fsn3.3418
Edible insects, such as palm weevil larvae, have been promoted as an alternative source of nutrients in developing countries for their nutritional benefits, cost-effective rearing, and yearly availability. Unfortunately, consumer acceptance remains a barrier to their utilization. A supplemental palm weevil larvae and tomato paste were developed as part of efforts to understand whether incorporating edible insects into staple foods could help overcome this barrier. Palm weevil larvae flour and tomato paste were mixed in three formulations that had 8, 15, and 30% of palm weevil larvae flour. Samples were subjected to proximate and mineral content analyses and sensory evaluation. Among the blends, tomato paste containing 30% palm weevil larvae had the highest protein, fat, and total solids content as compared to unfortified tomato paste. Iron and zinc levels also increased with increasing levels of palm weevil larvae flour. Carbohydrate and crude fiber concentrations of the samples, however, decreased with increasing fortification levels. The overall acceptance and willingness to purchase fortified tomato paste as determined by sensory evaluation was high for all samples and increased with increasing knowledge about palm weevil larvae's nutritional benefits. Overall acceptance and willingness to purchase fortified tomato paste were significantly dependent on the samples' color and consumers' overall liking of the products. Tomato paste fortified with palm weevil larvae can provide a complementary source of iron for Ghanaians.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-26 , DOI:
10.1002/fsn3.3519
Calcium is imperative in maintaining a quality life, particularly during later ages. Its deficiency results in a wide range of metabolic disorders such as dental changes, cataracts, alterations in brain function, and osteoporosis. These deficiencies are more pronounced in females due to increased calcium turnover throughout their life cycle, especially during pregnancy and lactation. Vitamin D perform a central role in the metabolism of calcium. Recent scientific interventions have linked calcium with an array of metabolic disorders in females including hypertension, obesity, premenstrual dysphoric disorder, polycystic ovary syndrome (PCOS), multiple sclerosis, and breast cancer. This review encompasses these female metabolic disorders with special reference to calcium and vitamin D deficiency. This review article aims to present and elaborate on available data regarding the worldwide occurrence of insufficient calcium consumption in females and allied health risks, to provide a basis for formulating strategies and population-level scientific studies to adequately boost calcium intake and position where required.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-28 , DOI:
10.1002/fsn3.3516
The aberrant differentiation of osteoclasts is a key feature of the pathogenesis of osteoporosis, which has a devastating impact on human health. While the effects of Orientin (Ori) on osteoporosis, particularly on RANKL-stimulated osteoclast production and activation, remain still unclear, Ori has been found to display several biological activities, including antioxidant and anti-inflammatory. In this work, we investigated the possible pathways through which Ori suppressed RANKL-induced osteoclast development and showed for the first time that it does so. The macrophages from the bone marrow (BMMs) were cultivated and then treated with Ori after being stimulated with RANKL. Then, TRAP-positive multinucleated cells were counted, and F-actin ring analysis was used to assess Ori's impact on mature osteoclast development. In addition, dihydroethidium (DHE) staining was used to evaluate the impact of Ori on RANKL-induced reactive oxygen species (ROS). In addition, we performed western blotting and quantitative RT-PCR analysis to investigate probable causes of these downregulation effects. We discovered that Ori inhibits the creation of osteoclasts, the gene and protein expressions unique to osteoclasts, and the ROS production. By activating Nrf2 and other ROS-scavenging enzymes, Ori reduces intracellular ROS levels. The expression of the main transcription factor of osteoclast development, c-Fos, was downregulated together with NFATc1, CTSK, and NFATc2, thanks to Ori's inhibition of RANKL-induced NF-κB. Consistent with its in vitro antiosteoclastogenic action, Ori therapy in the ovariectomized (OVX) rat model was also able to restore bone mass and improve microarchitecture in the distal femurs. Together, our results demonstrate that Ori is a flavonoid molecule with therapeutic promise for bone illnesses associated with osteoclasts, such as osteoporosis.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-28 , DOI:
10.1002/fsn3.3525
Aged myocardium is more susceptible to ischemia/reperfusion (I/R) injury. Autophagy and apoptosis play important roles in cardiac I/R injury. However, whether resveratrol can reduce the I/R vulnerability of aged myocardium by regulating apoptosis and autophagy remains unclear. The present study aimed to investigate the effect of resveratrol on the tolerance to I/R injury in aged male mice and to determine the contribution of apoptosis and autophagy. We used aged C57 mice as our research subjects. The hearts of mice were isolated after 6 weeks of intragastric administration with resveratrol and subsequently perfused with Krebs–Henseleit buffer to produce the I/R model. We found that resveratrol alleviated cardiac I/R injury in aged mice, but not in SIRT1+/− mice. Aged mice exhibited decreased LC3 and Beclin1 expressions, which were significantly rescued by resveratrol treatment. In addition, resveratrol decreased the expression of Bax and the activity of Caspase-3, while increasing the expression of Bcl-2 and the activity of SIRT1 in aged mouse hearts. Coimmunoprecipitation assays revealed that resveratrol facilitated the binding of Bax to Bcl-2 and the dissociation of Bcl-2 from Beclin1 in aged mouse myocardium. Conversely, SIRT1 knockout enhanced the formation of the Beclin1/Bcl-2 complex and disrupted the interaction between Bcl-2 and Bax. The above results indicate that resveratrol can reduce the vulnerability of myocardial I/R injury in senile myocardium by inhibiting apoptosis and upregulating autophagy through the SIRT1 signaling pathway.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-14 , DOI:
10.1002/fsn3.3546
One of the most popular, cost-effective crops that are consumed globally is the potato. Due to the expanding food crisis, there is an increase in the demand for potato-based agro-food items. At the same time, it is noted that this pathway of ecological pollution from large-scale wastes is challenging to manage. The food sector generates a lot of waste, which can be controlled better via biotechnological methods. The potato industry is one of the industries that generate a large amount of garbage that is harmful to the environment. Several by-products of industrial potato production, such as potato peels (PPs), starch, flakes, and granules, are disposed of despite being rich sources of nutrients and bioactive ingredients. These wastes can subsequently be used in biotechnological processing to produce microbial polysaccharides, yeast cellular biomass, lipids, protein, enzymes, organic acids, and carotenoids as components of the microbial medium. Similarly, food processing based on potatoes uses a lot of water, which is an issue because it pollutes wastewater. The most popular method for reducing trash that is both affordable and environmentally beneficial at the moment is biotechnology. The purpose of this review study is to illustrate the potential of applying biotechnological techniques to tackle the potato waste problem while simultaneously enhancing the economy. By discussing recent breakthroughs as well as current flaws in this method of controlling potato trash, this paper seeks to give a future vision of the justifiable use of biotechnological-based potato waste management and utilization strategies.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-06 , DOI:
10.1002/fsn3.3556
Avocado tree pruning activities generate a substantial amount of residual biomass, which includes different parts of the plant, such as leaves, twigs, branches, and small fruits. This study aimed to investigate the impact of different green extraction methods of microwave-assisted extraction (MAE) and ohmic heating-assisted extraction (OHAE) for the phenolic extraction of avocado leaves based on a statistical approach, central composite design (CCD), and response surface methodology (RSM). Water was preferred using as an environmentally and health-friendly solvent for both methods. The phenolic composition, antioxidant activity, and antidiabetic potential of the extracts were identified and comparatively assessed. The developed models exhibited a high degree of reliability with optimal conditions for OHAE and MAE, which were determined as 9.38 V/cm voltage gradient, 6 min extraction time, at 60°C, 5 min, and 1 g dried leaf/100 mL water. Epicatechin was identified as the primary phenolic compound in OHAE extracts, while chlorogenic acid was the dominant compound in MAE extracts. The extracts obtained from OHAE and MAE were tested for their ability to inhibit α-glucosidase activity, with IC50 (mg/mL) values of 0.85 and 1.14, respectively. The DPPH radicals scavenging activity (IC50 mg/L) of OHAE and MAE were detected as 2.96 and 3.41, respectively. In conclusion, both methods yielded extracts rich in polyphenols that displayed high antioxidant activity, but OHAE was found to be superior to MAE in terms of TPC, DPPH, and antidiabetic activities. The results of this study have the potential to make significant contributions toward promoting the principles of a circular economy by facilitating the valorization of the avocado pruning waste.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-13 , DOI:
10.1002/fsn3.3564
Bread is a staple food for billions of households around the world; yet, some of its nutritional value is reduced during the manufacturing process. With this in mind, this work was carried out with the objective of improving the nutritional and functional properties of white bread by using cinnamon in breadmaking in order to contribute to the prevention of certain diseases related to eating habits. Therefore, bread-making trials by incorporating 0%, 0.5%, and 1% of cinnamon powder were carried out. From then on, the breads produced underwent physicochemical, biochemical, and organoleptic analyses. Thus, the results showed that the biochemical composition of the bread containing 1% cinnamon powder and the bread containing 0.5% cinnamon was 11.96 ± 0.02% and 11.22 ± 0.02% for protein, 1.70 ± 0.01% and 1.41 ± 0.07% for fiber, respectively, compared to 10.76 ± 0.014% protein and 1.36 ± 0.17% fiber for the bread without cinnamon. In terms of phytochemical composition, the bread containing 1% cinnamon powder recorded the highest contents of polyphenols, flavonoids, and condensed tannins (551.295 ± 25 μg EAG/g DM, respectively; 53.117 ± 1.36 μg EQ/g DM and 269.837 ± 39.2 μg EC/g DM) compared to the bread containing 0.5% of cinnamon powder and the bread with 1% cinnamon. From the nutritional and phytochemical point of view, the results of this work showed the positive impact of the incorporation of cinnamon powder in wheat flour-based bread with beneficial properties on the health of consumers.
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-22 , DOI:
10.1002/fsn3.3514
This study aimed to evaluate the effects of Epinecidin-1 (Epi-1) on total viable count (TVC), total psychrotrophic count (TPC), sensory attributes, and the survival of Escherichia Coli O157:H7 and Staphylococcus aureus bacteria inoculated in pasteurized milk samples during cold storage (4°C). Four treatments of milk samples were prepared including milk samples containing three concentrations of Epi-1 (0.0025, 0.005, and 0.01%) and control (without Epi-1). The treated milk samples were evaluated in vitro (minimum inhibitory concentration, Minimum bactericidal concentration, disk diffusion test, DPPH, reducing power assays) and in vivo (TVC, TPC, sensory properties, and enumeration of inoculated E. coli and S. aureus) during 9 days at cold storage. The best antibacterial and antioxidant power of Epi-1 was observed at a concentration of 0.01%. Based on the MICs and MBCs, the most susceptible and resistant bacteria to Epi-1 were B. cereus and S. aureus strains, respectively. The DPPH scavenging potential of Epi-1 was in the range of 77%–80%. Treated samples containing 0.01% Epi-1 had the lowest TVC and TPC and reached 3.9 and 2.96 CFU log/mL at the end day of storage. A decrease of 6 and 1.4 logs CFU/g of E. coli O157:H7 and S. aureus was seen in all treatments containing Epi-1, respectively, on the last day of storage period. There are no unpleasant sensory properties in treated samples with Epi-1. Our results indicate that Epi-1 has good potential as a bio-preservative to prevent raw milk spoilage and reduction of milk-borne pathogens.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, ORGANIC 有机化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
21.30 | 53 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://mc.manuscriptcentral.com/jhetchem